Cas no 62469-12-9 (Benzamide, 5-chloro-N-(4-dodecylphenyl)-2-hydroxy-)

62469-12-9 structure
Product name:Benzamide, 5-chloro-N-(4-dodecylphenyl)-2-hydroxy-
Benzamide, 5-chloro-N-(4-dodecylphenyl)-2-hydroxy- Chemical and Physical Properties
Names and Identifiers
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- Benzamide, 5-chloro-N-(4-dodecylphenyl)-2-hydroxy-
- 5-chloro-N-(4-dodecylphenyl)-2-hydroxybenzamide
- 62469-12-9
- DTXSID90490214
-
- Inchi: InChI=1S/C25H34ClNO2/c1-2-3-4-5-6-7-8-9-10-11-12-20-13-16-22(17-14-20)27-25(29)23-19-21(26)15-18-24(23)28/h13-19,28H,2-12H2,1H3,(H,27,29)
- InChI Key: KHDPRVYWRTZJJQ-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCC1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)Cl)O
Computed Properties
- Exact Mass: 415.22802
- Monoisotopic Mass: 415.2278070g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 13
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.8
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
Benzamide, 5-chloro-N-(4-dodecylphenyl)-2-hydroxy- Related Literature
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P. Motamedi,K. Cadien RSC Adv., 2015,5, 57865-57874
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Vladimir F. Kuznetsov,Alan J. Lough,Dmitry G. Gusev Chem. Commun., 2002, 2432-2433
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Huang Zhou,Jian Zhang,Ibrahim Saana Amiinu,Chenyu Zhang,Xiaobo Liu,Wenmao Tu,Mu Pan,Shichun Mu Phys. Chem. Chem. Phys., 2016,18, 10392-10399
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Lin Wang,Zhi-Gang Ma,Xiao-Jing Wei,Qing-Yuan Meng,Deng-Tao Yang,Shao-Fu Du,Zi-Fei Chen,Li-Zhu Wu,Qiang Liu Green Chem., 2014,16, 3752-3757
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